A*02:01

• sequence: GVRGRVEEI
• source: Homo sapiens (human)

Description

bcr-abl fusion protein

Scientific Research Applications

1. HLA Typing Accuracy in Next-Generation Sequencing

HLA-A*02:01 is pivotal for precise HLA typing, which is essential in medical applications like genomic studies of diseases and donor selection in organ transplantation. A study by Kawaguchi et al. (2017) developed a new algorithm for determining HLA alleles using next-generation sequencing, enhancing the accuracy of HLA-A allele typing (Kawaguchi et al., 2017).

2. Role in Disease Susceptibility and Manifestations

HLA-A02:01 has been linked to various diseases. For instance, its polymorphisms are associated with clinical manifestations of Behcet's disease (Kang et al., 2011) (Kang et al., 2011). Additionally, Niens et al. (2007) found that HLA-A02 is associated with a reduced risk of developing EBV+ Hodgkin lymphoma (Niens et al., 2007).

3. Impact on Transplantation and Immune Response

In the context of acquired aplastic anemia, frequent loss of certain HLA alleles, including HLA-A*02:01, has been observed. This study by Katagiri et al. (2011) indicates the allele's involvement in the disease's pathogenesis and its potential role in transplantation and immune response (Katagiri et al., 2011).

4. Development of Humanized Transgenic Mouse Lines

Savchenko et al. (2022) discussed the creation of humanized transgenic mouse lines carrying the HLA-A*02:01 gene. This research highlights the allele's importance in developing biomodels for pharmacogenetics, reflecting the immunogenetic characteristics of different population groups (Savchenko et al., 2022).